Cas no 50543-85-6 (adamantane-1-carbothioamide)

adamantane-1-carbothioamide structure
Product Name:adamantane-1-carbothioamide
CAS No:50543-85-6
Molecular Formula:C11H17NS
Molecular Weight:195.32438158989
MDL:MFCD00154807
CID:933909
PubChem ID:3563433
adamantane-1-carbothioamide Properties
Names and Identifiers
-
- tricyclo[3.3.1.13,7]decane-1-carbothioamide (9ci)
- adamantane-1-carbothioamide
- Adamantane-1-thiocarboxamide
- LS-07561
- adamantylthiocarboxamide
- DB-238222
- Adamantane-1-thiocarboxamide, AldrichCPR
- 1-Adamantanecarbothioamide
- MFCD00154807
- EN300-170088
- adamantane-1-thioamide
- DTXSID90393675
- AKOS003662329
- G21209
- SCHEMBL3085158
- ONLDDZWBSCSPTI-UHFFFAOYSA-N
- CS-0309225
- 50543-85-6
- Tricyclo[3.3.1.13,7]decane-1-carbothioamide (9CI)
- tricyclo[3.3.1.1~3,7~]decane-1-carbothioamide
- Adamantane-1-carbothioamide
- ALBB-023814
-
- MDL: MFCD00154807
- InChIKey: ONLDDZWBSCSPTI-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H17NS/c12-10(13)11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6H2,(H2,12,13)
- SMILES: NC(=S)C12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 195.108
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 195.108
- Heavy Atom Count: 13
- Complexity: 218
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 58.1A^2
adamantane-1-carbothioamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DJ8V-50mg |
Tricyclo[3.3.1.13,7]decane-1-carbothioamide (9CI) |
50543-85-6 | 95% | 50mg |
$118.00 | 2025-02-26 | |
A2B Chem LLC | AG30671-500mg |
Adamantane-1-carbothioamide |
50543-85-6 | 95% | 500mg |
$265.00 | 2024-04-19 | |
abcr | AB356307-500 mg |
Adamantane-1-thiocarboxamide |
50543-85-6 | 500 mg |
€272.40 | 2023-07-19 | ||
Enamine | EN300-170088-0.05g |
adamantane-1-carbothioamide |
50543-85-6 | 95% | 0.05g |
$53.0 | 2023-09-20 | |
TRC | A250540-25mg |
Adamantane-1-carbothioamide |
50543-85-6 | 25mg |
$ 50.00 | 2022-06-08 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7998-1G |
adamantane-1-carbothioamide |
50543-85-6 | 95% | 1g |
¥ 1,471.00 | 2023-04-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1379895-50mg |
Adamantane-1-carbothioamide |
50543-85-6 | 98+% | 50mg |
¥1382.00 |
adamantane-1-carbothioamide Related Literature
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Semih Afyon,Frank Krumeich,Jennifer L. M. Rupp J. Mater. Chem. A, 2015,3, 18636-18648
-
Xiankun Huang,Xiangming He,Changyin Jiang,Guangyu Tian RSC Adv., 2014,4, 56074-56083
-
Yuqing Cheng,Yingbo He,Hongming Shen,Jingyi Zhao,Keyu Xia Nanoscale, 2016,8, 2188-2194
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Lorenzo Bettucci,Claudio Bianchini,Werner Oberhauser,Matthias Vogt,Hansjörg Grützmacher Dalton Trans., 2010,39, 6509-6517
-
Jing-Xing Wu,Bing Yan Dalton Trans., 2016,45, 18585-18590
-
Sandani Samarajeewa,Jeffery E. Raymond,Corrie Clark,Karen L. Wooley J. Mater. Chem. B, 2013,1, 5241-5255
-
Enrico Berardo,Lukas Turcani,Marcin Miklitz,Kim E. Jelfs Chem. Sci., 2018,9, 8513-8527
-
Uyen Tu Lieu Soft Matter, 2020,16, 7667-7675
Recommended suppliers
Amadis Chemical Company Limited
(CAS:50543-85-6)adamantane-1-carbothioamide

Purity:99%
Quantity:1g
Price($):296.0